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Compound of Interest

Compound Name:
2-(4-Chloro-3-

methoxyphenyl)acetonitrile

Cat. No.: B076361 Get Quote

Essential Safety and Handling Guide for 2-(4-
Chloro-3-methoxyphenyl)acetonitrile
For Immediate Use by Laboratory Professionals

This guide provides crucial safety and logistical information for handling 2-(4-Chloro-3-
methoxyphenyl)acetonitrile. Given the absence of a specific Safety Data Sheet (SDS) for this

compound, this document extrapolates data from structurally analogous chemicals, including

other chlorinated and methoxy-substituted phenylacetonitriles, to ensure the highest safety

standards in a laboratory setting.

Hazard Identification and Classification
Based on data from similar compounds, 2-(4-Chloro-3-methoxyphenyl)acetonitrile should be

treated as a hazardous substance with the potential for acute toxicity, skin and eye irritation,

and environmental hazards. The primary routes of exposure are inhalation, ingestion, and skin

contact.

Anticipated GHS Hazard Classifications
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 3 or 4 H301/H302
Toxic or harmful if

swallowed.

Acute Toxicity, Dermal Category 3 or 4 H311/H312
Toxic or harmful in

contact with skin.

Acute Toxicity,

Inhalation
Category 3 or 4 H331/H332

Toxic or harmful if

inhaled.

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[1][2][3]

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation.[1][2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.[1][2]

This table is based on data from structurally similar compounds and should be used as a

precautionary guide.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure.

Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA13176&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/2856-63-5.pdf
https://www.chemicalbook.com/msds/2-chloro-4-methoxyphenyl-acetonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13176&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/2856-63-5.pdf
https://www.chemicalbook.com/msds/2-chloro-4-methoxyphenyl-acetonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13176&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://angenechemical.com/sds/2856-63-5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[4]

Protects against splashes and

airborne particles.[4]

Skin Protection

Chemical-resistant gloves

(double-gloving with nitrile is a

good initial barrier; consider

Viton® for extended handling).

A fully buttoned lab coat is

required. For procedures with

a higher risk of splashes, a

chemically resistant apron over

the lab coat is advised.

Nitrile gloves provide good

chemical resistance for short-

term use.[4] For prolonged

contact with chlorinated

aromatic compounds, more

resistant materials are

recommended. A lab coat and

apron prevent contamination of

personal clothing and skin.

Respiratory Protection

All handling of this compound

should be conducted in a

certified chemical fume hood.

[5] If a fume hood is not

available for a specific, short-

duration task (e.g., weighing),

a NIOSH/MSHA-approved

respirator with an organic

vapor cartridge and a

particulate filter is necessary.

[1][4]

Minimizes the risk of inhaling

hazardous dust or vapors.

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.[4]

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for safety.
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Preparation

Handling

Post-Handling

1. Designate and clear a handling area in a fume hood.

2. Verify accessibility of eyewash station and safety shower.

3. Inspect all PPE for integrity.

4. Prepare labeled hazardous waste containers.

5. Wear all required PPE.

Proceed to Handling

6. Carefully handle the compound, avoiding dust and vapor generation.

7. Decontaminate work surfaces.

Proceed to Post-Handling

8. Dispose of all waste in designated containers.

9. Remove PPE in the correct order to avoid cross-contamination.

10. Wash hands thoroughly with soap and water.

Click to download full resolution via product page
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Caption: Standard operational workflow for handling 2-(4-Chloro-3-
methoxyphenyl)acetonitrile.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention if irritation persists.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][6]

Spill Management

Small Spills:

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).[6]
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Carefully scoop the absorbed material into a labeled, sealable hazardous waste container.

[5]

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

Prevent entry into the area until it has been declared safe by EHS.

Disposal Plan
All waste containing 2-(4-Chloro-3-methoxyphenyl)acetonitrile must be treated as hazardous

waste.[4]

Waste Segregation and Disposal Protocol
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Step Procedure

1. Designate a Waste Container

Use a clearly marked, chemically compatible

container (e.g., a polyethylene carboy) labeled

"Halogenated Organic Waste".[5] The container

must have a tight-fitting lid and be in good

condition.[5]

2. Waste Collection

Collect all contaminated solids (e.g., absorbent

materials, contaminated gloves) and solutions in

the designated container.[4][5] Do not mix with

other waste streams unless explicitly permitted

by your institution's EHS department.

3. Labeling

Ensure the waste container is accurately labeled

with the full chemical name, "2-(4-Chloro-3-

methoxyphenyl)acetonitrile," and an estimate of

its concentration.

4. Storage

Store the sealed waste container in a

designated satellite accumulation area, away

from incompatible materials.

5. Final Disposal

Arrange for pickup and disposal through your

institution's licensed hazardous waste

management program.[5] The typical method for

disposal is high-temperature incineration.[5] Do

not dispose of this chemical down the drain or in

regular trash.[5]

This guide is intended to provide essential, immediate safety and logistical information. Always

consult with your institution's EHS department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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